4-[(4-Benzylpiperazin-1-yl)methyl]benzamide

• IUPAC Name: 4-[(4-benzylpiperazin-1-yl)methyl]benzamide
• InChI: InChI=1S/C19H23N3O/c20-19(23)18-8-6-17(7-9-18)15-22-12-10-21(11-13-22)14-16-4-2-1-3-5-16/h1-9H,10-15H2,(H2,20,23)
• InChI Key: CVINBJBPEVGRTC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol

Description

4-[(4-Benzylpiperazin-1-yl)methyl]benzamide is a chemical compound that belongs to the class of piperazine derivatives. Piperazine derivatives are known for their diverse pharmacological activities and are widely used in medicinal chemistry. This compound has a molecular formula of C18H22N2O and a molecular weight of 282.38 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Benzylpiperazin-1-yl)methyl]benzamide typically involves the reaction of 4-benzylpiperazine with benzoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions. This includes using larger reactors, continuous flow systems, and automated purification processes to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[(4-Benzylpiperazin-1-yl)methyl]benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzamide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Oxidized derivatives of the benzamide group.

Reduction: Reduced forms of the benzamide group.

Substitution: Substituted derivatives with different functional groups replacing the benzamide group.

Scientific Research Applications

4-[(4-Benzylpiperazin-1-yl)methyl]benzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 4-[(4-Benzylpiperazin-1-yl)methyl]benzamide involves its interaction with specific molecular targets in the body. The compound can bind to receptors or enzymes, modulating their activity and leading to various physiological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 4-[(4-Methylpiperazin-1-yl)methyl]benzamide
• 4-[(4-Ethylpiperazin-1-yl)methyl]benzamide
• 4-[(4-Phenylpiperazin-1-yl)methyl]benzamide

Uniqueness

4-[(4-Benzylpiperazin-1-yl)methyl]benzamide is unique due to its specific benzyl group attached to the piperazine ring. This structural feature can influence its pharmacological properties, making it distinct from other piperazine derivatives. The presence of the benzyl group can enhance its binding affinity to certain receptors or enzymes, potentially leading to improved therapeutic effects.